Raman selection rule for surface optical phonons in ZnS nanobelts
Nanoscale Pub Date: 2016-02-18 DOI: 10.1039/C5NR07268A
Abstract
We report Raman scattering results for high-quality wurtzite ZnS nanobelts (NBs) grown by chemical vapor deposition. In the Raman spectrum, the ensembles of ZnS NBs exhibit first order phonon modes at 274 cm−1 and 350 cm−1, corresponding to A1/E1 transverse optical and A1/E1 longitudinal optical phonons, in addition to a strong surface optical (SO) phonon mode at 329 cm−1. The existence of the SO band is confirmed by its shift with different surrounding dielectric media. Polarization dependent Raman spectra were recorded on a single ZnS NB and for the first time a SO phonon band has been detected on a single nanobelt. Different selection rules for the SO phonon mode are shown from their corresponding E1/A1 phonon modes, and were attributed to the breaking of anisotropic translational symmetry on the NB surface.
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Journal Name：Nanoscale
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